Cas no 1508780-13-9 (3-(1H-imidazol-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(1H-imidazol-2-yl)-2-methylpropanoic acid
• CAS No: 1508780-13-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5806797
• PubChem ID: 22365353
• Update Time: 2025-10-28

3-(1H-imidazol-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-2-yl)-2-methylpropanoic acid
• 1508780-13-9
• EN300-1791285

• Inchi： 1S/C7H10N2O2/c1-5(7(10)11)4-6-8-2-3-9-6/h2-3,5H,4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： HEQICZDNPQAWID-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=NC=CN1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1H-imidazol-2-yl)-2-methylpropanoic acid

3-(1H-imidazol-2-yl)-2-methylpropanoic Acid: A Comprehensive Overview

3-(1H-imidazol-2-yl)-2-methylpropanoic acid, also known by its CAS number CAS No. 1508780-13-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a branched carboxylic acid group. The imidazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The presence of the methyl group on the second carbon of the propanoic acid backbone adds further complexity to the molecule, influencing its physical properties and potential applications.

The synthesis of 3-(1H-imidazol-2-yl)-2-methylpropanoic acid typically involves multi-step reactions, often starting from readily available starting materials such as imidazole derivatives and carboxylic acids. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most promising applications of 3-(1H-imidazol-2-yl)-2-methylpropanoic acid lies in its potential as a building block for drug development. The imidazole ring is a common feature in many bioactive compounds, including antifungal agents, anticancer drugs, and anti-inflammatory medications. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential role in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(1H-imidazol-2-yl)-2-methylpropanoic acid has also found use in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the synthesis of metallopolymers and hybrid materials. Researchers have reported that incorporating this compound into polymer matrices can enhance the mechanical properties and thermal stability of the resulting materials, opening up possibilities for its use in high-performance composites and electronic devices.

The structural versatility of 3-(1H-imidazol-2-yl)-2-methylpropanoic acid also lends itself to applications in catalysis. By modifying the substituents on the imidazole ring or the propanoic acid backbone, chemists can tailor the electronic properties of the molecule to suit specific catalytic needs. Recent investigations have focused on using this compound as a ligand in transition metal catalysts for asymmetric synthesis reactions, where it has shown remarkable enantioselectivity in certain transformations.

In terms of safety and handling, CAS No. 1508780-13-9 is generally considered non-hazardous under normal conditions. However, like all chemical compounds, it should be stored and handled according to standard laboratory protocols to ensure worker safety and environmental protection.

In conclusion, 3-(1H-imidazol-2-yl)-2-methylpropanoic acid, with its unique structure and diverse applications, continues to be a focal point for research across multiple disciplines. From drug discovery to materials science and catalysis, this compound exemplifies the importance of structural diversity in driving innovation within the chemical sciences.